![molecular formula C17H16N4O2S B2895617 Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate CAS No. 339014-25-4](/img/structure/B2895617.png)
Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate
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Description
Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Chemical Synthesis and Structural Analogues
Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate serves as a pivotal intermediate in the synthesis of complex chemical structures, including 6-azapteridines and oxazinotriazines. The compound undergoes various condensation reactions, showcasing its reactivity and utility in creating novel chemical entities with potential applications in material science and pharmaceutical chemistry (Wamhoff & Tzanova, 2003). Moreover, its involvement in the synthesis of derivatives through reactions with different arylidinemalononitrile derivatives indicates its adaptability in creating a wide array of chemical compounds, which could have implications in drug design and development (Mohamed, 2021).
Biological Activities
Compounds derived from this compound have shown promise in biological applications. For instance, hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, derived from related chemical structures, were investigated for their antimicrobial, antilipase, and antiurease activities. Some of these molecules exhibited good to moderate antimicrobial activity against various microorganisms, highlighting the potential for developing new antimicrobial agents from this chemical scaffold (Başoğlu et al., 2013).
Mechanistic Insights and Selectivity
The chemical behavior and reactivity of this compound, and its derivatives, have also been explored to gain insights into mechanistic pathways and selectivity in chemical reactions. For example, studies on cyclocondensation reactions involving similar compounds have provided valuable information on the selectivity switch between different chemical structures, which is crucial for designing targeted chemical syntheses (Dhameliya et al., 2017).
properties
IUPAC Name |
ethyl 5-(benzylamino)-3-thiophen-2-yl-1,2,4-triazine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-2-23-17(22)14-16(18-11-12-7-4-3-5-8-12)19-15(21-20-14)13-9-6-10-24-13/h3-10H,2,11H2,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUBNPROXTMBEFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(N=N1)C2=CC=CS2)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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